Cas no 897453-47-3 (1,3,9-trimethyl-8-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3,9-trimethyl-8-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• CAS No: 897453-47-3
• MF: C₁₆H₁₅N₅O₅S
• MW: 389.385801553726
• CID: 5479323
• Update Time: 2025-07-03

1,3,9-trimethyl-8-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,9-trimethyl-8-[2-(3-nitrophenyl)-2-oxoethyl]sulfanylpurine-2,6-dione
• 1,3,9-trimethyl-8-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C16H15N5O5S/c1-18-13-12(14(23)20(3)16(24)19(13)2)17-15(18)27-8-11(22)9-5-4-6-10(7-9)21(25)26/h4-7H,8H2,1-3H3
• InChI Key： QWDVHFSTBXTIPH-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C(=O)N(C)C2=O)N(C)C=1SCC(C1=CC=CC([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,3,9-trimethyl-8-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione

1,3,9-TriMethyl-8-{2-(3-NitroPhenyl)-2-OxoEthylSulfanyl}-2,3,6,9-TetraHydro-1H-Purine-2,6-Dione (CAS No: 897453-47-3)

The compound 1,3,9-trimethyl-8-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No: 897453-47-3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a purine ring system with multiple substituents that contribute to its unique properties and functionalities.

The purine ring serves as the core framework of this compound, providing a rigid structure that facilitates interactions with various biological targets. The presence of methyl groups at positions 1, 3, and 9 further enhances the molecule's stability and bioavailability. Additionally, the sulfanyl group attached at position 8 introduces a sulfur atom into the structure, which can play a critical role in modulating the compound's pharmacokinetic properties and its ability to interact with cellular components.

One of the most intriguing features of this compound is the substituent at position 8, which consists of a 2-(3-nitrophenyl)-2-oxoethyl group. This group introduces both aromaticity and nitro functionality, which are known to influence the electronic properties of molecules and their reactivity. The nitro group is particularly interesting as it can act as an electron-withdrawing substituent, potentially altering the redox behavior of the molecule and its ability to participate in various biochemical reactions.

Recent studies have highlighted the importance of such purine derivatives in targeting specific cellular pathways and enzymes. For instance, researchers have explored their potential as inhibitors of kinase enzymes, which are crucial in regulating cellular signaling processes. The unique combination of substituents in this compound suggests that it may exhibit selective inhibitory activity against certain kinases or other enzymatic targets.

Moreover, the tetrahydro-purine dione moiety within this compound adds another layer of complexity to its structure. This moiety is known to contribute to hydrogen bonding capabilities and can enhance solubility in aqueous environments. Such properties are essential for ensuring that the compound can effectively reach its target sites within biological systems.

From a synthetic perspective, this compound represents a challenging yet rewarding target for organic chemists. Its synthesis involves multiple steps requiring precise control over stereochemistry and regioselectivity. Recent advancements in catalytic methodologies and asymmetric synthesis have made it possible to construct such complex molecules with greater efficiency and accuracy.

In terms of applications, this compound holds promise in several therapeutic areas. Its potential as an anti-cancer agent has been explored due to its ability to modulate key signaling pathways involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties have been studied in preclinical models, suggesting its potential utility in treating chronic inflammatory diseases.

Recent research has also focused on understanding the pharmacokinetic profile of this compound. Studies have demonstrated that its methyl substituents significantly improve its bioavailability by reducing metabolic degradation pathways. Furthermore, its ability to cross cellular membranes efficiently has been attributed to its balanced hydrophilic-hydrophobic nature.

The integration of advanced computational techniques has further enhanced our understanding of this compound's behavior at molecular levels. Molecular docking studies have revealed that it exhibits strong binding affinities towards several drug targets associated with neurodegenerative diseases such as Alzheimer's disease. This finding underscores its potential as a lead candidate for developing novel therapeutic agents.

In conclusion,1,3,9-trimethyl-8-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2 ,6-dione (CAS No: 897453 -47 -3) represents a cutting-edge molecule with multifaceted applications in drug discovery and development . Its intricate structure , combined with recent advances in synthetic chemistry , makes it an attractive candidate for exploring new therapeutic strategies across various disease states .